Cas no 2452401-65-7 ([2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl-)

• Product Name: [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl-
• CAS No: 2452401-65-7
• MF: C₁₉H₁₆N₄O
• MW: 316.4
• CID: 5017246
• PubChem ID: 154644670
• Update Time: 2026-02-28

[2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl-
• FC9402
• SCHEMBL22208263
• HY-141552
• G18262
• CS-0181257
• CHEMBL5088404
• 2452401-65-7
• BDBM50579939

• Inchi： 1S/C19H16N4O/c1-12-4-3-9-22-18(12)17-10-15(13-5-7-14(21)8-6-13)16(11-20)19(23-17)24-2/h3-10H,21H2,1-2H3
• InChI Key： FSYJNCHUENWJEE-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2C)=NC(OC)=C(C#N)C(C2=CC=C(N)C=C2)=C1

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.8Ų

Additional information on [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl-

Introduction to [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- (CAS No. 2452401-65-7)

[2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- (CAS No. 2452401-65-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by its bipyridine core, which is a common motif in coordination chemistry and plays a crucial role in the formation of metal complexes with various transition metals.

The presence of the 4-(4-aminophenyl) and 6-methoxy substituents imparts additional functionality to the molecule, making it a versatile building block for the synthesis of more complex compounds. The 3'-methyl group further enhances the molecule's stability and solubility, which are critical factors in its potential applications in drug discovery and materials science.

Recent research has highlighted the potential of [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- in various scientific domains. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate specific biological pathways, making it a valuable candidate for further investigation in drug discovery programs.

In materials science, the unique electronic and optical properties of this compound have been explored for applications in organic electronics and photovoltaic devices. The bipyridine core provides a rigid and planar structure that facilitates efficient charge transport, while the functional groups enhance the molecule's solubility and processability. These properties make it an attractive candidate for the development of advanced materials with enhanced performance characteristics.

The synthesis of [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between bipyridine derivatives and substituted anilines, followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating broader research and development efforts.

The characterization of this compound is essential for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its structure and purity. These analytical methods provide detailed insights into the molecular conformation and electronic properties of the compound, which are crucial for optimizing its performance in various applications.

In addition to its potential in medicinal chemistry and materials science, [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- has also been studied for its environmental impact. Research has focused on assessing its biodegradability and ecotoxicity to ensure that its use does not pose significant environmental risks. Preliminary studies suggest that this compound exhibits favorable biodegradation profiles and low toxicity levels, making it a safer alternative to other compounds with similar functionalities.

The future prospects for [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and environmental sustainability. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and accelerate the development of new products based on this versatile compound.

In conclusion, [2,2'-Bipyridine]-5-carbonitrile, 4-(4-aminophenyl)-6-methoxy-3'-methyl- (CAS No. 2452401-65-7) is a multifaceted organic compound with significant potential in various scientific domains. Its unique structural features and functional properties make it an attractive candidate for further research and development. As new synthetic methodologies and analytical techniques continue to advance, the full potential of this compound is likely to be realized in the coming years.